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Imidazo[2,1-c][1,2,4]triazines
Imidazoles [2,1-c][1,2,4]triazines are a class of heterocyclic compounds that combine the structures of imidazole and triazine rings. These molecules feature significant electronic effects due to the conjugation between the two aromatic rings, leading to unique chemical properties. They have garnered considerable attention in various fields owing to their diverse applications.
In pharmaceutical chemistry, imidazoles [2,1-c][1,2,4]triazines exhibit potential as antifungal and anti-inflammatory agents. Their ability to modulate cell signaling pathways makes them attractive for the development of novel therapeutic candidates. Additionally, these compounds demonstrate promising activities in managing parasitic diseases such as malaria.
In agrochemicals, they can serve as herbicides or fungicides due to their selective toxicity towards plants or pathogens. The structural flexibility allows for the design of molecules with tailored properties suitable for different environmental conditions and target organisms.
Furthermore, imidazoles [2,1-c][1,2,4]triazines show promise in materials science, particularly in the development of conductive polymers and electroactive compounds. Their electronic stability and redox properties make them valuable for use in organic electronics and sensors.
Overall, this class of heterocycles offers a rich framework for exploring new chemical functionalities with applications ranging from medicine to agriculture and beyond.
![Imidazo[2,1-c][1,2,4]triazines](https://news.kuujia.com/images/category/26.jpg)
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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(S,S,S)-(-)-Ph-SKP Cas No: 1439556-82-7 -
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